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Compound of Interest

Compound Name: Ethyl 2-benzylacetoacetate

Cat. No.: B018223

An In-depth Technical Guide to Ethyl 2-
benzylacetoacetate

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties and a representative synthetic protocol for Ethyl 2-benzylacetoacetate. The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Core Compound Data

The key quantitative data for Ethyl 2-benzylacetoacetate are summarized in the table below
for easy reference and comparison.
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Parameter Value Reference
Molecular Formula C13H1603 [1112][3]
Molecular Weight 220.26 g/mol [11[2][3]
CAS Number 620-79-1 [2]
Appearance C.:olc')rless to light yellow oily 3]

liquid
Boiling Point 276 °C
Density 1.036 g/mL at 25 °C

Synthesis of Ethyl 2-benzylacetoacetate: An
Experimental Protocol

The synthesis of Ethyl 2-benzylacetoacetate is commonly achieved through the alkylation of
an enolate. The following protocol details a representative procedure.

Principle

The reaction involves the deprotonation of the a-carbon of ethyl acetoacetate using a suitable
base, such as sodium ethoxide, to form a resonance-stabilized enolate. This nucleophilic
enolate then undergoes an SN2 reaction with benzyl chloride, resulting in the formation of
Ethyl 2-benzylacetoacetate.

Materials and Reagents

o Ethyl acetoacetate
e Sodium ethoxide

o Ethanol (anhydrous)
e Benzyl chloride

o Ethyl acetate
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Magnesium sulfate (anhydrous)
Deionized water

Hexane

Experimental Procedure

Preparation of the Enolate: In a dry 100 mL round-bottom flask equipped with a magnetic
stirrer, add sodium ethoxide (3.4g, 0.05 mol) to 25 mL of anhydrous ethanol. Stir the mixture
until the sodium ethoxide is completely dissolved. To this solution, add ethyl acetoacetate
(6.5g, 0.05 mol).

Alkylation: Place a condenser on the flask and add benzyl chloride (6.3g, 0.05 mol) dropwise
through the condenser. An exothermic reaction will occur.

Reflux: Once the initial reaction subsides, heat the mixture to reflux for approximately 40
minutes using a heating mantle.

Work-up: After cooling the reaction mixture to room temperature, pour it into 100 mL of
deionized water. Extract the agueous mixture twice with 50 mL portions of ethyl acetate.

Purification: Combine the organic extracts and wash them twice with 50 mL of deionized
water. Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent
and remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

Analysis: The purity of the resulting Ethyl 2-benzylacetoacetate can be assessed using
thin-layer chromatography (TLC) with a 9:1 hexane-ethyl acetate solution as the eluent.

Logical Relationship Diagram

The following diagram illustrates the key attributes of Ethyl 2-benzylacetoacetate.
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Properties of Ethyl 2-benzylacetoacetate

I Ethyl Acetoacetate Sodium Ethoxide

I Benzyl Chloride

catalyzes

Synthesis

Ethyl 2-benzylacetoacetate

Molecular Weight: 220.26 g/mol CAS: 620-79-1

Formula: C13H1603 Appearance: Oily Liquid

Click to download full resolution via product page

Caption: Key properties and synthesis reactants for Ethyl 2-benzylacetoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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